N-(2-ethylphenyl)-2-(4-(3-fluorophenyl)-1,1-dioxido-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-[4-(3-fluorophenyl)-1,1-dioxo-3H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl]acetamide
• InChI: InChI=1S/C22H21FN4O3S/c1-2-16-7-3-4-10-19(16)25-21(28)14-26-15-27(18-9-5-8-17(23)13-18)22-20(31(26,29)30)11-6-12-24-22/h3-13H,2,14-15H2,1H3,(H,25,28)
• InChI Key: GBXOEUSFAYMEDZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN2CN(C3=C(S2(=O)=O)C=CC=N3)C4=CC(=CC=C4)F
• Molecular Formula: C22H21FN4O3S
• Molecular Weight: 440.5 g/mol
• CAS No.: 1251679-08-9

Description

N-(2-ethylphenyl)-2-(4-(3-fluorophenyl)-1,1-dioxido-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)acetamide is a useful research compound. Its molecular formula is C22H21FN4O3S and its molecular weight is 440.49. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Research demonstrates the synthesis of innovative heterocyclic compounds incorporating thiadiazole moieties, highlighting their potential insecticidal properties against pests like the cotton leafworm, Spodoptera littoralis. These findings underscore the role of such compounds in developing new pest control strategies (Fadda et al., 2017).

Pharmacological Evaluation

Another area of interest involves the pharmacological evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs as glutaminase inhibitors. Such studies reveal the therapeutic potential of these compounds in cancer treatment, emphasizing the importance of structural modification to enhance drug-like properties (Shukla et al., 2012).

Kinase Inhibitory and Anticancer Activities

Compounds with thiazole and pyridine moieties have been evaluated for their Src kinase inhibitory and anticancer activities. These studies contribute to understanding the structure-activity relationships necessary for designing effective anticancer therapies (Fallah-Tafti et al., 2011).

Antiviral and Antimicrobial Applications

Explorations into the antiviral and antimicrobial potential of related compounds, such as those targeting HIV-1 and various bacterial and fungal pathogens, highlight the broad spectrum of biological activities these chemicals might possess. This opens up avenues for the development of new therapeutic agents against infectious diseases (Aslam et al., 2014; Saravanan et al., 2010).